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Compound of Interest

Compound Name: Mefenpyr-diethyl

Cat. No.: B162942 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mefenpyr-diethyl is a herbicide safener used in agriculture to protect cereal crops from the

phytotoxic effects of certain herbicides.[1][2] It enhances the crop's tolerance by stimulating

metabolic pathways that detoxify the herbicide.[3][4] Accurate and reliable analytical methods

are crucial for residue analysis, quality control, and research into its mode of action.[2] This

document provides detailed application notes and protocols for the spectroscopic analysis of

Mefenpyr-diethyl, including Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS),

Ultraviolet-Visible (UV-Vis), and Infrared (IR) spectroscopy.

Data Presentation
The following tables summarize key quantitative data obtained from various spectroscopic

analyses of Mefenpyr-diethyl.

Table 1: Mass Spectrometry Data for Mefenpyr-diethyl
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Parameter Value Source(s)

Molecular Formula C₁₆H₁₈Cl₂N₂O₄

Molecular Weight 373.23 g/mol

GC-MS Electron Ionization (EI)

Major Fragments (m/z)

372 (M+), 327, 301, 299, 257,

255, 253, 229, 227, 188, 186,

165, 145, 124, 75

LC-ESI-QTOF-MS Precursor

Ion (m/z)
373.0716 [M+H]⁺

Table 2: UV-Vis Spectroscopic Data for Mefenpyr-diethyl

Parameter Wavelength (nm) Solvent/Conditions Source(s)

Primary λmax <200 Not specified

Secondary λmax 305 Not specified

Detection Wavelength

(HPLC)
300

Acetonitrile / 0.01

mol/L Phosphoric Acid

Detection Wavelength

(HPLC)
227

Normal Phase

Chromatography

Signaling Pathway
Mefenpyr-diethyl acts as a herbicide safener by inducing the expression of detoxification

enzymes, primarily Glutathione S-transferases (GSTs). This pathway enhances the metabolism

and detoxification of herbicides in the crop plant.
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Sample Preparation

Data Acquisition

Data Processing & Analysis

Dissolve 5-10 mg of
Mefenpyr-diethyl
in 0.5-0.7 mL of

deuterated solvent

Add internal standard
(e.g., TMS)

Transfer to
NMR tube

Insert sample into
NMR spectrometer

Acquire 1H and 13C NMR spectra

Apply Fourier transform
and phase correction

Integrate peaks and
determine chemical shifts

Assign signals to
molecular structure

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b162942?utm_src=pdf-custom-synthesis
https://www.curresweb.com/mejas/mejas/2016/418-429.pdf
https://faculty.uobasrah.edu.iq/uploads/teaching/1703019652.pdf
https://en.wikipedia.org/wiki/Herbicide_safener
https://www.researchgate.net/publication/283932627_Metabolism_of_Natural_and_Xenobiotic_Substrates_by_the_Plant_Glutathione_S-Transferase_Superfamily
https://www.benchchem.com/product/b162942#spectroscopic-analysis-of-mefenpyr-diethyl
https://www.benchchem.com/product/b162942#spectroscopic-analysis-of-mefenpyr-diethyl
https://www.benchchem.com/product/b162942#spectroscopic-analysis-of-mefenpyr-diethyl
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b162942?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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